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Compound of Interest

3-Aminopiperidine-2,6-dione
Compound Name:
hydrochloride

cat. No.: B1266187

Essential Safety and Handling Guide for 3-
Aminopiperidine-2,6-dione Hydrochloride

This guide provides critical safety and logistical information for the handling and disposal of 3-
Aminopiperidine-2,6-dione hydrochloride, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identifier:

e CAS Number: 24666-56-6

Hazard Identification and Personal Protective
Equipment (PPE)

3-Aminopiperidine-2,6-dione hydrochloride is classified as a substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to strict
safety protocols is mandatory to mitigate these risks.

Recommended Personal Protective Equipment:
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PPE Category Specification

Chemical safety goggles or eyeglasses with
Eye Protection side-shields conforming to EN 166 (EU) or
NIOSH (US) standards.[3]

Compatible, chemical-resistant gloves. Thinner,
Hand Protection single-use gloves may be appropriate for tasks

requiring high dexterity.[4]

A NIOSH/MSHA or European Standard EN 149
approved respirator is required, especially in
) ) cases of exceeding exposure limits or when
Respiratory Protection ] ]
dust is generated.[5] A full-face respirator should
be used if irritation or other symptoms are

experienced.[6]

Chemical-resistant clothing and a lab coat
) should be worn to prevent skin exposure.[5]
Body Protection ] ] ] ) o
Fire/flame resistant and impervious clothing is

also recommended.[3]

Standard Operating Procedures for Handling

Engineering Controls:

o Work should be conducted in a well-ventilated area.[4][5]

o A mechanical exhaust system is required.

o Safety showers and eyewash stations must be readily accessible.

General Handling Practices:

» Avoid all personal contact with the substance, including inhalation of dust.[4][5]
e Do not eat, drink, or smoke in the handling area.[4][5]

e Wash hands thoroughly after handling.[1]
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» Keep the container tightly closed when not in use as the material may be hygroscopic.

o Contaminated clothing should be removed and laundered before reuse.[5]

Emergency Procedures

In Case of Exposure:

Exposure Route First Aid Measures

Move the individual to fresh air.[1][3] If breathing

is difficult, administer oxygen.[1][3] If not

Inhalation . . _ I
breathing, provide artificial respiration and seek
immediate medical attention.[1][3]
Immediately flush the affected skin with plenty of
Skin Contact water.[1][5] Remove contaminated clothing.[1] If

irritation persists, seek medical advice.[1][5]

Immediately rinse the eyes cautiously with water

for several minutes.[1] If present and easy to do,
Eye Contact ) o

remove contact lenses.[1] Continue rinsing and

seek immediate medical attention.[1][5]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion _ _ _ _
water.[1] Seek immediate medical attention.[1]

Spill Response:

e Minor Spills: Immediately clean up spills, avoiding dust generation.[4][5] Use dry clean-up
procedures such as sweeping or vacuuming (with an explosion-proof vacuum).[4][5] Place
the collected material into a sealed container for disposal.[4][5]

o Major Spills: Evacuate the area and alert emergency services.[4][5] Control personal contact
by wearing appropriate protective clothing.[4][5] Prevent the spill from entering drains or
waterways.[4][5]

Disposal Plan
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All waste materials should be collected in suitable, closed containers and disposed of in
accordance with local, regional, national, and international regulations. The disposal should be
handled by an approved waste disposal plant.[1] Do not allow the substance to enter soil,
subsoil, surface water, or drains.
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Caption: Workflow for the safe handling and disposal of 3-Aminopiperidine-2,6-dione
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-aminopiperidine-2-6-dione-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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